Cas no 112465-50-6 (4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol)

• Product Name: 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol
• CAS No: 112465-50-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1200406
• PubChem ID: 14008907
• Update Time: 2025-11-06

4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethenyl-4-hydroxy-3-methoxy-
• 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol
• 112465-50-6
• 4-(1-hydroxy-allyl)-2-methoxy-phenol
• Benzenemethanol, .alpha.-ethenyl-4-hydroxy-3-methoxy-
• 4-(1-Hydroxyallyl)-2-methoxyphenol
• 1'-Hydroxyeugenol
• SCHEMBL1360247
• EN300-1833154

• Inchi： 1S/C10H12O3/c1-3-8(11)7-4-5-9(12)10(6-7)13-2/h3-6,8,11-12H,1H2,2H3
• InChI Key： CAQJZUXHKMYJEF-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol

4-(1-Hydroxyprop-2-en-1-yl)-2-methoxyphenol: A Comprehensive Overview

The compound with CAS No. 112465-50-6, commonly referred to as 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of phenol, with a methoxy group at the 2-position and a hydroxyl-substituted propenyl group at the 4-position, making it a structurally interesting molecule for both academic and industrial research.

Recent studies have highlighted the antioxidant properties of 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. These findings have implications in the development of new therapeutic agents for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, this compound has shown promise in anticancer research. Preclinical studies suggest that 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol may induce apoptosis in cancer cells while sparing normal cells, indicating its potential as a selective anticancer agent. This dual functionality underscores the importance of further investigation into its mechanism of action and bioavailability.

The synthesis of 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to improve yield and purity, making it more accessible for large-scale production and subsequent studies.

From an environmental perspective, understanding the biodegradation pathways of 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol is crucial for assessing its ecological impact. Recent reports indicate that this compound can be efficiently degraded by certain soil microorganisms under aerobic conditions, reducing concerns about its persistence in the environment.

Moreover, 4-(1-hydroxyprop-2-en-1-yl)-2-methoxyphenol has been explored for its potential in the agrochemical industry as a plant growth regulator. Field trials have demonstrated that it can enhance crop resilience against abiotic stressors such as drought and salinity, offering a sustainable solution for improving agricultural productivity.

In conclusion, 4-(1-hydroxyprop-2-en-1-yll)-2-methoxyphenol (CAS No. 112465506) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable tool in drug discovery, environmental science, and agriculture. Continued research into its properties will undoubtedly unlock further potential uses and contribute to advancements in these fields.